Cas no 864927-73-1 (6-acetyl-2-(3,4-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide)

• Product Name: 6-acetyl-2-(3,4-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide
• CAS No: 864927-73-1
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 5815592
• PubChem ID: 5066142
• Update Time: 2025-06-03

6-acetyl-2-(3,4-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-c]pyridine-3-carboxamide, 6-acetyl-2-[(3,4-dimethylbenzoyl)amino]-4,5,6,7-tetrahydro-
• SJ000244898
• 864927-73-1
• CHEMBL601498
• 6-acetyl-2-(3,4-dimethylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
• F1298-0554
• 6-acetyl-2-[(3,4-dimethylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide
• AB00673740-01
• AKOS024604513
• 6-acetyl-2-(3,4-dimethylbenzamido)-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide
• 6-acetyl-2-(3,4-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

• Inchi： 1S/C19H21N3O3S/c1-10-4-5-13(8-11(10)2)18(25)21-19-16(17(20)24)14-6-7-22(12(3)23)9-15(14)26-19/h4-5,8H,6-7,9H2,1-3H3,(H2,20,24)(H,21,25)
• InChI Key： BCKWGLOHFQGHFY-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(C)C(C)=C3)SC1=2

Computed Properties

• Exact Mass: 371.13036271g/mol
• Monoisotopic Mass: 371.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 584
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 518.0±50.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on 6-acetyl-2-(3,4-dimethylbenzamido)-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide

6-Acetyl-2-(3,4-Dimethylbenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxamide: A Comprehensive Overview

The compound with CAS No. 864927-73-1, known as 6-Acetyl-2-(3,4-Dimethylbenzamido)-4H,5H,6H,7H-Thieno[2,3-c]Pyridine-3-Carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique thieno[2,3-c]pyridine core structure, which is a fused bicyclic system combining a thiophene ring with a pyridine ring. The presence of the acetyl and benzamido substituents further enhances its chemical complexity and functional versatility.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. The thieno[2,3-c]pyridine framework is known to exhibit favorable pharmacokinetic properties, including good solubility and bioavailability. Additionally, the acetyl group at position 6 contributes to the molecule's stability and may play a role in modulating its interaction with biological targets. The benzamido group at position 2 introduces additional functional diversity, potentially enabling the molecule to act as a substrate for various enzymatic reactions or to serve as a ligand in receptor-mediated processes.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. This selectivity is attributed to the compound's ability to inhibit key enzymes involved in cancer cell proliferation and survival pathways. Furthermore, the thieno[2,3-c]pyridine core has been shown to enhance the molecule's ability to penetrate cellular membranes, thereby improving its efficacy.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The unique electronic properties of the thieno[2,3-c]pyridine framework make it an attractive candidate for use in organic electronics. Researchers have investigated its application as a component in light-emitting diodes (LEDs) and photovoltaic devices. The presence of electron-withdrawing groups such as the acetyl and benzamido substituents further modulates the electronic characteristics of the molecule, making it suitable for advanced electronic applications.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the thieno[2,3-c]pyridine core through cyclization reactions and subsequent functionalization with the acetyl and benzamido groups. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve high yields and excellent stereocontrol during these reactions.

From an environmental standpoint, this compound has been evaluated for its biodegradability and ecological impact. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential to accumulate in ecosystems. This makes it a more sustainable option compared to other synthetic compounds currently in use.

In conclusion, CAS No. 864927-73-1 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups endow it with exceptional chemical and biological properties that make it a valuable asset in both therapeutic development and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern science.